Cas no 2171814-98-3 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• CAS No: 2171814-98-3
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6121020
• PubChem ID: 165766141
• Update Time: 2025-05-17

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• EN300-1516504
• 2171814-98-3
• 2-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid

• Inchi： 1S/C27H24N2O5/c30-24(31)21-11-5-6-12-23(21)29-25(32)27(13-14-27)16-28-26(33)34-15-22-19-9-3-1-7-17(19)18-8-2-4-10-20(18)22/h1-12,22H,13-16H2,(H,28,33)(H,29,32)(H,30,31)
• InChI Key： PAPGWRCDQXMUJH-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CC1)NC1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 759
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid

Professional Introduction to 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic Acid (CAS No. 2171814-98-3)

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid, with the CAS number 2171814-98-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid moiety linked to a cyclopropane ring via an amide bond. The presence of a fluorenylmethoxycarbonyl (Fmoc) group further enhances its potential as a pharmacophore, making it a subject of intense research interest.

The structural complexity of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid is not merely an academic curiosity but also a practical asset in drug design. The cyclopropane ring, known for its strained three-membered structure, often serves as a scaffold for enhancing binding affinity and selectivity in drug candidates. In contrast, the Fmoc group is commonly employed in peptide synthesis and has been explored for its potential role in stabilizing reactive intermediates in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater precision. The benzoic acid moiety, a well-documented pharmacophore, is frequently associated with anti-inflammatory, analgesic, and antioxidant properties. When combined with the cyclopropane and Fmoc functionalities, the compound exhibits a unique set of characteristics that make it a promising candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel molecules like 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid are driven by the need for more effective and targeted therapies. The compound’s structural features suggest potential applications in treating various diseases, including those involving metabolic disorders and neurological conditions. For instance, the amide bond could interact with specific biological targets, modulating pathways that are relevant to these diseases.

The role of fluorinated aromatic compounds in medicinal chemistry cannot be overstated. The fluorenylmethoxycarbonyl group not only adds stability to the molecule but also influences its electronic properties, which can be critical for receptor binding. This has led to numerous studies exploring fluorinated derivatives as potential drug candidates. The incorporation of such groups into 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid underscores its significance in this context.

From a synthetic perspective, the preparation of CAS No. 2171814-98-3 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and protecting group strategies are often employed to construct the complex framework of this compound. The successful synthesis not only demonstrates the chemist’s skill but also opens up avenues for further functionalization and derivatization.

The biological evaluation of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid is another critical aspect of its research. In vitro assays are commonly used to assess its interaction with biological targets such as enzymes and receptors. These studies can provide valuable insights into its potential therapeutic effects and mechanisms of action. Additionally, in vivo studies may be conducted to evaluate its pharmacokinetic properties and safety profile.

The integration of machine learning and artificial intelligence into drug discovery has revolutionized the way researchers identify and optimize lead compounds. By leveraging large datasets and predictive models, scientists can accelerate the process of identifying promising candidates like CAS No. 2171814-98-3. This approach not only saves time but also reduces costs associated with traditional trial-and-error methods.

The future prospects of this compound are promising, given its unique structural features and potential biological activities. As research continues to evolve, new applications may emerge that further highlight its importance in pharmaceutical development. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion, 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS No. 2171814-98-3) represents a significant advancement in medicinal chemistry. Its complex structure, combined with its potential biological activities, makes it a valuable asset in the search for novel therapeutics. As research progresses, this compound is likely to play an increasingly important role in addressing unmet medical needs across various therapeutic areas.